5-bromo-N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H17BrN2OS2/c1-18(2,3)12-6-4-11(5-7-12)13-10-23-17(20-13)21-16(22)14-8-9-15(19)24-14/h4-10H,1-3H3,(H,20,21,22)
• InChI Key: HTTZZWSUKKHUEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C18H17BrN2OS2
• Molecular Weight: 421.4 g/mol

Description

The compound “5-bromo-N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)thiophene-2-carboxamide” is a synthetic derivative that combines thiazole and sulfonamide, groups with known antibacterial activity. It is part of a class of compounds that have been synthesized to combat antimicrobial and anticancer drug resistance.

Scientific Research Applications

Synthesis and Structural Features

• Synthetic Methodologies

• Electrochromic Properties

  Studies on polyamides with pendent carbazole groups, synthesized from related thiazole and thiophene derivatives, have revealed significant electrochromic properties, indicating potential applications in smart materials and displays (S. Hsiao et al., 2013).

• Anticancer Activity

  Research into novel thiazole and thiadiazole derivatives incorporating thiazole moiety has shown potent anticancer activities, suggesting the therapeutic potential of thiophene derivatives in oncology (S. M. Gomha et al., 2017).

• Nonlinear Optical Properties

  The study of thiophene-based pyrazole amides has provided insights into their nonlinear optical properties and electronic structure, indicating potential applications in optoelectronics and photonics (Iram Kanwal et al., 2022).